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Compound of Interest

Compound Name: Allyl 2-furoate

Cat. No.: B1265727 Get Quote

An In-depth Technical Guide to Allyl 2-furoate
For Researchers, Scientists, and Drug Development Professionals

Core Identity: Structural Formula and IUPAC Name
Allyl 2-furoate is an organic compound classified as a carboxylic ester. It is structurally

composed of an allyl group bonded to a 2-furoate moiety.

IUPAC Name: prop-2-enyl furan-2-carboxylate

Structural Formula: C₈H₈O₃

SMILES: C=CCOC(=O)C1=CC=CO1

InChI Key: SJRQTHAMRUOPBJ-UHFFFAOYSA-N

Physicochemical and Pharmacokinetic Data
The following table summarizes the key quantitative data for Allyl 2-furoate. This information is

crucial for its handling, formulation, and assessment in experimental settings.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1265727?utm_src=pdf-interest
https://www.benchchem.com/product/b1265727?utm_src=pdf-body
https://www.benchchem.com/product/b1265727?utm_src=pdf-body
https://www.benchchem.com/product/b1265727?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265727?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Weight 152.15 g/mol

Appearance Colorless to pale straw-colored liquid

Odor Caramellic, fruity

Boiling Point 206-209 °C

Density 1.181 g/mL at 25 °C

Refractive Index 1.495 (at 20 °C)

Flash Point 205 °F (96.1 °C)

Solubility Very slightly soluble in water; soluble in alcohol

LogP (XLogP3-AA) 1.6

Experimental Protocols: Synthesis of Allyl 2-furoate
A generalized experimental protocol for the synthesis of Allyl 2-furoate is presented below,

based on the Fischer-Speier esterification method. This acid-catalyzed esterification is a

common and effective method for producing esters from carboxylic acids and alcohols.[1][2][3]

[4][5]

Reaction: 2-Furoic Acid + Allyl Alcohol → Allyl 2-furoate + Water

Materials:

2-Furoic acid (1.0 eq)

Allyl alcohol (≥ 3.0 eq, serves as reactant and solvent)

Concentrated sulfuric acid (H₂SO₄, catalytic amount, e.g., 0.05 eq)

Sodium bicarbonate (NaHCO₃) solution (5% w/v)

Brine (saturated NaCl solution)
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Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, combine 2-furoic acid and an excess of allyl alcohol.

Catalyst Addition: While stirring, slowly add the catalytic amount of concentrated sulfuric acid

to the mixture.

Reflux: Heat the reaction mixture to reflux (approximately 100-110 °C) and maintain for 2-4

hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

Work-up:

After the reaction is complete, allow the mixture to cool to room temperature.

Dilute the mixture with the chosen organic solvent for extraction.

Carefully neutralize the excess acid by washing the organic layer with a 5% sodium

bicarbonate solution until effervescence ceases.

Wash the organic layer sequentially with water and then with brine.

Drying and Solvent Removal:

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter to remove the drying agent.

Remove the solvent and excess allyl alcohol under reduced pressure using a rotary

evaporator.

Purification: The crude Allyl 2-furoate can be further purified by vacuum distillation to yield

the final product.
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Logical and Metabolic Pathways
While specific signaling pathways involving Allyl 2-furoate in the context of drug development

are not well-documented, a logical pathway for its synthesis and a putative metabolic pathway

can be visualized. The metabolic pathway is inferred from studies on related allyl esters, which

undergo in vivo hydrolysis followed by oxidation.[6]

Diagram: Synthesis of Allyl 2-furoate
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Caption: Fischer esterification of 2-furoic acid and allyl alcohol.

Diagram: Putative Metabolic Pathway of Allyl 2-furoate
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Caption: Inferred metabolic pathway of Allyl 2-furoate in vivo.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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